Cas no 851802-43-2 (1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851802-43-2
• MF: C₂₁H₁₇N₃O₃S
• MW: 391.442983388901
• CID: 5954643
• PubChem ID: 5130298
• Update Time: 2025-10-28

1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• naphthalen-2-yl(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, [4,5-dihydro-2-[[(4-nitrophenyl)methyl]thio]-1H-imidazol-1-yl]-2-naphthalenyl-
• 851802-43-2
• AKOS024588894
• F0630-0797
• naphthalen-2-yl-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• 1-(naphthalene-2-carbonyl)-2-{[(4-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole

• Inchi： 1S/C21H17N3O3S/c25-20(18-8-7-16-3-1-2-4-17(16)13-18)23-12-11-22-21(23)28-14-15-5-9-19(10-6-15)24(26)27/h1-10,13H,11-12,14H2
• InChI Key： ATEWHXVPYGJXON-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C([N+]([O-])=O)C=C2)=NCC1)(C1=CC=C2C(=C1)C=CC=C2)=O

Computed Properties

• Exact Mass: 391.09906259g/mol
• Monoisotopic Mass: 391.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 605.6±57.0 °C(Predicted)
• pka: 1.53±0.60(Predicted)

Additional information on 1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Compound CAS No. 851802-43-2: 1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

The compound with CAS No. 851802-43-2, known as 1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a naphthalene ring system, a nitrophenyl group, and an imidazole ring with a methylsulfanyl substituent. The combination of these functional groups makes it a versatile compound with potential applications in drug discovery and materials science.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and binding affinity to target proteins. The naphthalene-2-carbonyl group in this compound contributes to its aromaticity and stability, while the 4-nitrophenylmethylsulfanyl substituent introduces electron-withdrawing effects that can modulate the compound's electronic properties. These features make the compound a promising candidate for further exploration in drug design.

One of the most exciting developments involving this compound is its potential role in targeted drug delivery systems. Researchers have explored the use of imidazole-containing molecules as carriers for anticancer drugs due to their ability to selectively accumulate in tumor tissues. The methylsulfanyl group in this compound has been shown to enhance its solubility in biological fluids, which is a critical factor for effective drug delivery.

In addition to its medicinal applications, the compound has also been studied for its electronic properties in materials science. The naphthalene ring system provides a rigid structure that can be used in the design of organic semiconductors. Recent experiments have demonstrated that this compound can act as an electron transport layer in organic photovoltaic devices, improving their efficiency and stability under prolonged use.

The synthesis of 1-(naphthalene-2-carbonyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazole ring through cyclization reactions and the introduction of the methylsulfanyl group via nucleophilic substitution. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

Despite its promising properties, further research is needed to fully understand the compound's behavior in biological systems and its long-term stability under various environmental conditions. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of this compound and bring it closer to practical applications.

In conclusion, CAS No. 851802-43-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and beyond. As new findings emerge, this compound is poised to play an increasingly important role in shaping future innovations.